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Cat. No.: B050353 Get Quote

An In-depth Technical Guide to Triethylene Glycol Monododecyl Ether for Research Use

Introduction

Triethylene glycol monododecyl ether, also known by its International Nomenclature of

Cosmetic Ingredients (INCI) name, Laureth-3, is a non-ionic surfactant belonging to the

polyethylene glycol (PEG) ether family.[1] Its amphiphilic nature, consisting of a hydrophilic

triethylene glycol head and a hydrophobic dodecyl (lauryl) tail, makes it a versatile molecule for

a wide range of research applications.[1][2] This technical guide provides an in-depth overview

of its physicochemical properties, key research applications, representative experimental

protocols, and safety guidelines for researchers, scientists, and drug development

professionals.

Physicochemical Properties
The physical and chemical characteristics of triethylene glycol monododecyl ether are

fundamental to its function as a surfactant and its application in various experimental systems.

These properties are summarized in the table below.

Table 1: Physicochemical Properties of Triethylene Glycol Monododecyl Ether
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Property Value Reference

CAS Number 3055-94-5 [2][3][4]

Molecular Formula C₁₈H₃₈O₄ [1][2][4]

Molecular Weight 318.49 g/mol [2][4]

Synonyms
Laureth-3, C12E3, Dodecyl

triethylene glycol ether
[1][5]

Physical Form Solid or clear, colorless liquid [2][6]

Melting Point 16 - 17 °C [3][6]

Boiling Point 181-183 °C at 1 Torr [3]

Density 0.950 g/cm³ at 40 °C [3]

Enthalpy of Vaporization 102.7 kJ/mol at 490 K [4]

Critical Micelle Conc. (CMC) 0.058 mM (in water at 25°C)

| Hydrophilic-Lipophilic Balance (HLB) | ~9.4 (Calculated using Griffin's Method) |[7] |

Hydrophilic-Lipophilic Balance (HLB)
The HLB value is a measure of the degree to which a surfactant is hydrophilic or lipophilic.[7]

For non-ionic surfactants, it is calculated using Griffin's method: HLB = 20 * (Molecular mass of

hydrophilic part / Total molecular mass).[7] An HLB of approximately 9.4 positions triethylene
glycol monododecyl ether as a good wetting and spreading agent and an effective oil-in-

water (O/W) emulsifier.[7]

Table 2: General HLB Scale and Surfactant Function
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HLB Value Application

3 - 6 Water-in-Oil (W/O) emulsifier

7 - 9 Wetting and spreading agent

8 - 16 Oil-in-Water (O/W) emulsifier

13 - 16 Detergent

16 - 18 Solubilizer or hydrotrope

Source:[7]

Key Research Applications
The unique properties of triethylene glycol monododecyl ether make it a valuable tool in

several areas of scientific research.

Surfactant Properties and Micelle Formation
As a surfactant, triethylene glycol monododecyl ether lowers the surface tension between

two liquids or between a liquid and a solid. In aqueous solutions, above a specific

concentration known as the critical micelle concentration (CMC), individual surfactant

molecules (monomers) aggregate to form micelles.[8] This process sequesters the hydrophobic

tails from the water, creating a hydrophobic core within a hydrophilic shell, which can be used

to solubilize non-polar substances.

Diagram of C12E3 monomer and micelle formation.

Application in Targeted Protein Degradation (PROTACs)
A significant modern application of triethylene glycol monododecyl ether is in the synthesis

of Proteolysis Targeting Chimeras (PROTACs).[9] PROTACs are heterobifunctional molecules

that induce the degradation of specific target proteins by hijacking the cell's own ubiquitin-

proteasome system. In this context, the triethylene glycol moiety serves as a flexible,

hydrophilic linker connecting a ligand that binds to the target protein (the "warhead") to another

ligand that recruits an E3 ubiquitin ligase.[9] This proximity forces the ubiquitination of the

target protein, marking it for destruction by the proteasome.[9]
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Signaling pathway of a PROTAC utilizing a C12E3 linker.

Other Research Applications
Membrane Biology: It has been used to study the sodium current of the squid giant axon,

indicating its utility in modulating ion channel activity.

Cellular Assays: It is known to effectively release histamine from the cell granules of rat

peritoneal mast cells, making it a useful reagent in studies of cellular degranulation and

allergic responses.[10]

Formulation Science: In drug development, it can act as a solubilizer or emulsifier to

enhance the solubility and bioavailability of poorly soluble drug candidates.[11]

Experimental Protocols
Detailed experimental protocols are highly specific to the application. The following sections

provide a generalized procedure for solution preparation and an illustrative workflow for its use

in PROTAC synthesis.

General Protocol for Aqueous Solution Preparation
Calculate Mass: Determine the mass of triethylene glycol monododecyl ether required to

achieve the desired molar concentration for a given volume of solvent (e.g., ultrapure water,

PBS).
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Mass (g) = Molar Conc. (mol/L) * Volume (L) * Molecular Weight ( g/mol )

Weighing: As the melting point is near room temperature (16-17 °C), the compound may be a

solid or a viscous liquid.[3][6] If solid, weigh it directly. If liquid, warm the container gently to

ensure homogeneity before weighing or pipetting by mass.

Dissolution: Add the weighed compound to the desired volume of solvent in an appropriate

container.

Mixing: Stir the solution using a magnetic stirrer. Gentle heating (e.g., to 30-40 °C) may be

applied to facilitate dissolution, especially for concentrations well above the CMC.

Storage: Store the stock solution in a tightly sealed container. For long-term storage,

refrigeration may be appropriate, though the solution should be brought to room temperature

and checked for clarity before use.

Illustrative Workflow for PROTAC Synthesis
This workflow outlines the key steps in synthesizing a PROTAC using triethylene glycol
monododecyl ether as a linker. The specific chemical reactions (e.g., click chemistry, amide

coupling) will depend on the functional groups appended to the linker, warhead, and E3 ligand.
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1. Acquire/Synthesize
Warhead & E3 Ligand

3. First Conjugation
(e.g., Linker + Warhead)

2. Functionalize
C12E3 Linker

(e.g., add terminal azide/alkyne)

4. Intermediate Purification
(e.g., Column Chromatography)

5. Second Conjugation
(e.g., Intermediate + E3 Ligand)

6. Final Purification
(e.g., Preparative HPLC)

7. Characterization
(e.g., NMR, Mass Spectrometry)

Final PROTAC Molecule

Click to download full resolution via product page

Experimental workflow for a typical PROTAC synthesis.

Safety and Handling
While some safety data sheets indicate that triethylene glycol monododecyl ether is not

classified as a hazardous substance, it is crucial to follow good laboratory practices.[6][12]

Table 3: Safety and Handling Guidelines
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Aspect Recommendation Reference

Handling

Use in a well-ventilated
area. Avoid breathing mist
or vapors. Avoid contact
with skin and eyes.

[6][13]

Personal Protective Equipment

(PPE)

Wear safety goggles with side-

shields, chemical-resistant

gloves (e.g., nitrile), and a lab

coat.

[6][13]

Storage

Keep container tightly closed.

Store in a cool, dark place

away from strong oxidizing

agents.

[6]

Spill

Absorb with liquid-binding

material (e.g., sand,

vermiculite). Evacuate

personnel to a safe area if the

spill is large.

[13][14]

First Aid (Eyes)

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

[6][13]

First Aid (Skin)
Wash with plenty of soap and

water.
[13]

Incompatibility Strong oxidizing agents. [2]

| Fire | Combustible. Use dry chemical, CO₂, water spray, or alcohol-resistant foam. |[2] |

Always consult the most current Safety Data Sheet (SDS) provided by the supplier before use.

[6][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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